3-(Methoxymethyl)benzonitrile
Overview
Description
3-(Methoxymethyl)benzonitrile is a chemical compound with the molecular formula C9H9NO and a molecular weight of 147.18 . It is used in research and development .
Molecular Structure Analysis
The InChI code for 3-(Methoxymethyl)benzonitrile is 1S/C9H9NO/c1-11-7-9-4-2-3-8(5-9)6-10/h2-5H,7H2,1H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
3-(Methoxymethyl)benzonitrile is a liquid at room temperature . The storage temperature is 4Scientific Research Applications
1. Dye Sensitized Solar Cells (DSSCs)
3-(Methoxymethyl)benzonitrile, as a component of benzonitrile-based electrolytes, demonstrates significant benefits in the operation of Dye Sensitized Solar Cells (DSSCs). The low vapor pressure of benzonitrile ensures long-term stability and efficiency in DSSCs. Using common and low-priced materials, these benzonitrile-based electrolytes exhibit around 8% efficiency for over 1300 hours, indicating a promising step towards economical and stable solar energy devices (Latini et al., 2014).
2. Organic Synthesis
3-(Methoxymethyl)benzonitrile plays a role in organic synthesis, particularly in cyclization reactions. For example, treating 2-alkynylbenzonitrile with sodium methoxide leads to the formation of various organic compounds, demonstrating the versatility of 3-(Methoxymethyl)benzonitrile in synthesizing a range of organic products (Wu et al., 1999).
3. Biotransformation Studies
In biotransformation studies, 3-(Methoxymethyl)benzonitrile has been used as a substrate to study the enzymatic activity of certain bacteria, such as Rhodococcus rhodochrous. This research helps in understanding the regiospecificity and efficiency of microbial enzymes in transforming organic compounds, which has implications in bioremediation and industrial biotransformations (Dadd et al., 2001).
4. Photophysical and Photochemical Studies
Studies involving 3-(Methoxymethyl)benzonitrile have been conducted to understand the photophysical and photochemical behaviors of various compounds. These studies are crucial for applications in photodynamic therapy, as they provide insights into the behavior of photoactive compounds under different light conditions (Dilber et al., 2019).
5. Green Chemistry Education
3-(Methoxymethyl)benzonitrile is used in green chemistry education, specifically in the synthesis of other compounds like (3-Methoxycarbonyl)coumarin. This application in educational settings allows students to gain hands-on experience with innovative and environmentally friendly chemistry practices (Verdía et al., 2017).
6. Catalysis Research
Research in catalysis involving 3-(Methoxymethyl)benzonitrile has led to the development of new catalytic methods for chemical transformations. This research is vital for creating more efficient and sustainable chemical processes, particularly in the field of industrial chemistry (Wali et al., 1998).
properties
IUPAC Name |
3-(methoxymethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO/c1-11-7-9-4-2-3-8(5-9)6-10/h2-5H,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SMAUAOPCJDOPMU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=CC=C1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601307677 |
Source
|
| Record name | 3-(Methoxymethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601307677 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1515-86-2 |
Source
|
| Record name | 3-(Methoxymethyl)benzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1515-86-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(Methoxymethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601307677 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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